(R)-1-((4-chlorophenyl)(phenyl)methyl)piperazine

Description

(R)-1-((4-chlorophenyl)(phenyl)methyl)piperazine, also known as Levocetirizine Impurity A, with the CAS number 300543-56-0, is a chemical compound with the molecular formula C17H19ClN2 . It has a molecular weight of 286.8 . The compound's structure includes a piperazine ring and a chlorophenyl group . Physical properties include a density of 1.2±0.1 g/cm3, a boiling point of 409.1±0.0 °C at 760 mmHg, and a flash point of 193.3±26.5 °C . It is a white powder .

This compound is used as an intermediate in the production of (R)-Cetirizine, also known as levocetirizine, which is an antihistamine . Research indicates that derivatives of (R)-1-((4-chlorophenyl)(phenyl)methyl)piperazine can have significant effects on allergic asthma and allergic itching, with some derivatives exhibiting more potent activities than levocetirizine in tests of allergic itching .

A similar compound is (R)-1-((4-Chlorophenyl)(phenyl)methyl)piperazine dihydrochloride, with CAS No. 454217-58-4 and a molecular weight of 359.72 . Another related compound is Norchlorcyclizine .

• CAS No.: 300543-56-0
• Product Name: (R)-1-((4-chlorophenyl)(phenyl)methyl)piperazine
• Molecular Formula: C17H19ClN2
• Molecular Weight: 286.8 g/mol
• IUPAC Name: 1-[(R)-(4-chlorophenyl)-phenylmethyl]piperazine
• Standard InChI: InChI=1S/C17H19ClN2/c18-16-8-6-15(7-9-16)17(14-4-2-1-3-5-14)20-12-10-19-11-13-20/h1-9,17,19H,10-13H2/t17-/m1/s1
• Standard InChIKey: UZKBSZSTDQSMDR-QGZVFWFLSA-N
• SMILES: C1CN(CCN1)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
• Canonical SMILES: C1CN(CCN1)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
• Appearance: Off-White Solid
• Purity: > 95%
• Synonyms: (-)-1-[(4-Chlorophenyl)phenylmethyl]piperazine; (R)-1-(p-Chlorobenzhydryl)piperazine
• PubChem Compound: 668697
• Last Modified: Aug 15 2023